Cas no 10516-71-9 (3-(3-methoxyphenyl)propanoic acid)

3-(3-methoxyphenyl)propanoic acid structure
10516-71-9 structure
Product Name:3-(3-methoxyphenyl)propanoic acid
CAS No:10516-71-9
MF:C10H12O3
MW:180.200483322144
MDL:MFCD00014027
CID:86427
PubChem ID:66336
Update Time:2024-11-03

3-(3-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Methoxyphenyl)propionic acid
    • 3-Methoxyhydrocinnamic acid
    • 3-(3-methoxyphenyl)propanoic acid
    • 3-Methoxy-β-phenylpropionic acid
    • Hydrocinnamicacid, m-methoxy- (6CI,7CI,8CI)
    • 3-(m-Methoxyphenyl)propionic acid
    • 3-Methoxybenzenepropanoic acid
    • 3-Methoxybenzenepropionic acid
    • 3-Methoxydihydrocinnamic acid
    • 3-[3-(Methyloxy)phenyl]propanoic acid
    • NSC78456
    • m-Methoxyhydrocinnamic acid
    • 3-(3-Methoxphenyl)propionicacid
    • Benzenepropanoic acid, 3-methoxy-
    • 3-(3-Methoxy-phenyl)-propionic acid
    • BJJQJLOZWBZEGA-UHFFFAOYSA-N
    • 3-(3-methoxyphenyl)propanoate
    • m-Methoxyhydrocinnamate
    • 3-Methoxydihydrocinnamate
    • 3-Methoxybenzenepropionate
    • 3-Methoxybenzenepropanoate
    • 3-Methoxyhydrocinn
    • MDL： MFCD00014027
    • Inchi： 1S/C10H12O3/c1-13-9-4-2-3-8(7-9)5-6-10(11)12/h2-4,7H,5-6H2,1H3,(H,11,12)
    • InChI Key： BJJQJLOZWBZEGA-UHFFFAOYSA-N
    • SMILES： O(C)C1=CC=CC(=C1)CCC(=O)O
    • BRN： 1874422

Computed Properties

  • Exact Mass: 180.07900
  • Monoisotopic Mass: 180.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.144
  • Melting Point: 43-45 °C (lit.)
  • Boiling Point: 318.1℃ at 760 mmHg
  • Flash Point: 125.6℃
  • Refractive Index: 1.53
  • Water Partition Coefficient: Soluble in water.
  • PSA: 46.53000
  • LogP: 1.71240
  • Solubility: Not available

3-(3-methoxyphenyl)propanoic acid Security Information

3-(3-methoxyphenyl)propanoic acid Customs Data

  • HS CODE：2918990090
  • Customs Data：

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(3-methoxyphenyl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY004257-25g
3-(3-Methoxyphenyl)propionic Acid
 10516-71-9 ≥95%
25g
 ¥551.0 2023-09-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
MT520-5g
3-(3-methoxyphenyl)propanoic acid
 10516-71-9 97%
5g
 ￥172.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
MT520-25g
3-(3-methoxyphenyl)propanoic acid
 10516-71-9 97%
25g
 ￥569.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
MT520-100g
3-(3-methoxyphenyl)propanoic acid
 10516-71-9 97%
100g
 ￥2076.0 2022-05-30
TRC
M329433-100mg
3-(3-Methoxyphenyl)propionic acid
 10516-71-9
100mg
 $64.00 2023-05-17
TRC
M329433-250mg
3-(3-Methoxyphenyl)propionic acid
 10516-71-9
250mg
 $75.00 2023-05-17
TRC
M329433-500mg
3-(3-Methoxyphenyl)propionic acid
 10516-71-9
500mg
 $87.00 2023-05-17
TRC
M329433-1g
3-(3-Methoxyphenyl)propionic acid
 10516-71-9
1g
 $ 80.00 2022-06-03
Alichem
A015031574-250mg
3-(3-Methoxyphenyl)propionic acid
 10516-71-9 98%
250mg
 $720.80 2023-09-04
Alichem
A015031574-500mg
3-(3-Methoxyphenyl)propionic acid
 10516-71-9 98%
500mg
 $1009.40 2023-09-04

3-(3-methoxyphenyl)propanoic acid Related Literature

  • 1. Direct synthesis of Fmoc-protected amino acids using organozinc chemistry: application to polymethoxylated phenylalanines and 4-oxoamino acids
    Hervé J. C. Deboves,Christian A. G. N. Montalbetti,Richard F. W. Jackson J. Chem. Soc. Perkin Trans. 1 2001 1876
  • 2. The chemistry of indanones. Part I. The ring closure of 2-(4-methoxyphenyl)-3-(3-methoxyphenyl)propionic acid
    D. W. Brown,C. Denman,H. O'Donnell J. Chem. Soc. C 1971 3195

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